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Compound of Interest

Compound Name: 2-Cyano-3-nitropyridine

Cat. No.: B1583967

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Cyano-3-nitropyridine is a highly functionalized heterocyclic compound that has garnered
significant attention in various scientific fields, including medicinal chemistry, agrochemicals,
and materials science.[1] Its unique electronic properties, stemming from the presence of both
a cyano and a nitro group on the pyridine ring, make it a versatile building block for the
synthesis of more complex molecules.[1][2] This guide provides a comprehensive overview of
the key structural features, reactivity, synthesis, and applications of 2-Cyano-3-nitropyridine,
offering valuable insights for researchers and professionals in drug development and chemical
synthesis.

Molecular Structure and Physicochemical
Properties

2-Cyano-3-nitropyridine, with the chemical formula CeHsNsOz2, is a crystalline solid that
typically appears as a brown to yellow powder.[1] The core of the molecule is a pyridine ring,
which is substituted at the 2-position with a cyano (-C=N) group and at the 3-position with a
nitro (-NO2) group.[3]
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Property Value Source
Molecular Formula CeH3N30:2 [3114]
Molecular Weight 149.11 g/mol [3114]
CAS Number 51315-07-2 [1]14][5]
Appearance Brown to yellow solid [1]
IUPAC Name 3-nitropyridine-2-carbonitrile [3]

3-nitropicolinonitrile, 3-Nitro-2-
Synonyms - o (3][6]
pyridinecarbonitrile

The presence of the strongly electron-withdrawing cyano and nitro groups significantly
influences the electron density of the pyridine ring.[2] This electronic characteristic is the
primary determinant of the molecule's reactivity and is a key feature to consider in synthetic
planning.

Caption: Chemical structure of 2-Cyano-3-nitropyridine.

Synthesis of 2-Cyano-3-nitropyridine

The synthesis of 2-Cyano-3-nitropyridine can be achieved through various methods. A
common laboratory-scale synthesis involves the cyanation of a suitable pyridine precursor.

Experimental Protocol: Cyanation of 2-Bromo-3-
hitropyridine

This protocol describes a common method for the synthesis of 2-Cyano-3-nitropyridine from
2-Bromo-3-nitropyridine and copper(l) cyanide.[5]

Materials:
e 2-Bromo-3-nitropyridine

o Copper(l) cyanide
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Acetone

Dichloromethane

50 mL round-bottom flask

Oil bath

Heating mantle

Filtration apparatus

Rotary evaporator

Column chromatography setup (silica gel)
Procedure:

Combine 2-Bromo-3-nitropyridine (e.g., 0.500 g, 2.46 mmol) and copper(l) cyanide (e.g.,
0.450 g, 5.02 mmol) in a 50 mL round-bottom flask.[5]

Slowly heat the flask in an oil bath.[5]

Continue heating until the temperature reaches 150 °C. The reaction mixture will begin to
turn black.[5] This typically takes around 2 hours.[5]

After the reaction is complete, allow the mixture to cool to room temperature.
Treat the solid residue with hot acetone (e.g., 100 mL) and filter the mixture.[5]

Evaporate the solvent from the filtrate under reduced pressure to yield the crude product as
a dark brown solid.[5]

Purify the crude product by column chromatography on silica gel, eluting with 100%
dichloromethane, to obtain 2-Cyano-3-nitropyridine as a white powder.[5] A typical yield for
this reaction is around 68%.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1583967?utm_src=pdf-body-img
https://www.benchchem.com/product/b1583967?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/17466
https://www.pipzine-chem.com/products/pyridine/2-cyano-3-nitropyridine.html
https://www.pipzine-chem.com/products/pyridine/2-cyano-3-nitropyridine.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Cyano-3-nitropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Cyano-3-nitropyridine
https://www.scbt.com/p/2-cyano-3-nitropyridine-51315-07-2
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0122236.htm
https://spectrabase.com/compound/id2umfvm8
https://www.benchchem.com/product/b1583967#key-structural-features-of-2-cyano-3-nitropyridine
https://www.benchchem.com/product/b1583967#key-structural-features-of-2-cyano-3-nitropyridine
https://www.benchchem.com/product/b1583967#key-structural-features-of-2-cyano-3-nitropyridine
https://www.benchchem.com/product/b1583967#key-structural-features-of-2-cyano-3-nitropyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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